Cas no 243984-11-4 (Resatorvid)

Resatorvid (TAK-242) is a small-molecule inhibitor selectively targeting Toll-like receptor 4 (TLR4), a key mediator of innate immune responses. It functions by disrupting TLR4 signaling pathways, thereby suppressing the production of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β. Resatorvid is widely utilized in preclinical research to investigate the role of TLR4 in inflammatory and autoimmune diseases, sepsis, and neuroinflammation. Its high specificity and ability to modulate excessive immune activation make it a valuable tool for studying TLR4-associated pathologies. The compound exhibits good solubility and stability under standard experimental conditions, facilitating its use in both in vitro and in vivo studies.
Resatorvid structure
Resatorvid structure
Product Name:Resatorvid
CAS No:243984-11-4
MF:C15H17ClFNO4S
MW:361.82
MDL:MFCD11046362
CID:828749
PubChem ID:11703255
Update Time:2025-10-16

Resatorvid Chemical and Physical Properties

Names and Identifiers

    • Resatorvid
    • TAK-242
    • tak242
    • TAK-242 (CLI-095,Resatorvid)
    • TAK-242(Resatorvid)
    • (6R)-6-[[(2-Chloro-4-fluorophenyl)amino]sulfonyl]-1-cyclohexene-1-carboxylic acid ethyl ester
    • H2MZ648C31
    • Resatorvid [INN]
    • C15H17ClFNO4S
    • GTPL9036
    • ethyl 6-[(2-chloro-4-fluorophenyl)sulfamoyl]cyclohex-1-ene-1-carboxylate
    • BDBM50155929
    • 4003AH
    • A3850
    • P111021
    • ethyl (6R)-6-[(2-chloro-4-fluorophenyl)sulfamoyl]cyclohexene-1-carboxylate
    • ethyl (6r)-6-[n-(2-chloro-4-fluorophenyl)sulfamoyl]cyclohex-1-ene-1-carboxylate
    • ethyl (6R)-
    • NSC839697
    • 1613638-27-9
    • (r)-ethyl 6-(n-(2-chloro-4-fluorophenyl)sulfamoyl)cyclohex-1-enecarboxylate
    • BRD-K61567297-001-01-9
    • ethyl CFSCC
    • Resatorvid; TAK-242
    • TAK-242 (Resatorvid)
    • ethyl (6R)-6-(N-(2-chloro-4-fluorophenyl)sulfamoyl)cyclohex-1-ene-1-carboxylate
    • GLXC-03277
    • AKOS027250774
    • NSC-839697
    • Resatorvid (tak-242)
    • MFCD11046362
    • CLI 095
    • resatorvidum
    • AC-31498
    • DB05943
    • CS-0408
    • HY-11109
    • CHEMBL225157
    • CLI-095
    • EX-A3158
    • AS-56190
    • ethyl (6R)-6-[(2-chloro-4-fluorophenyl)sulfamoyl]cyclohex-1-ene-1-carboxylate
    • Q27088534
    • SCHEMBL872197
    • CLI095
    • TAK-242; CLI-095
    • ethyl (R)-6-(N-(2-chloro-4-fluorophenyl)sulfamoyl)cyclohex-1-ene-1-carboxylate
    • ethyl (6R)-6-((2-chloro-4-fluorophenyl)sulfamoyl)cyclohexene-1-carboxylate
    • (r)-ethyl6-(n-(2-chloro-4-fluorophenyl)sulfamoyl)cyclohex-1-enecarboxylate
    • ETHYL (6R)-6-((2-CHLORO-4-FLUOROPHENYL)SULFAMOYL)CYCLOHEX-1-ENE-1-CARBOXYLATE
    • NS00071029
    • UNII-H2MZ648C31
    • 243984-11-4
    • DTXSID00947269
    • MDL： MFCD11046362
    • Inchi： 1S/C15H17ClFNO4S/c1-2-22-15(19)11-5-3-4-6-14(11)23(20,21)18-13-8-7-10(17)9-12(13)16/h5,7-9,14,18H,2-4,6H2,1H3/t14-/m1/s1
    • InChI Key： LEEIJTHMHDMWLJ-CQSZACIVSA-N
    • SMILES： C1(C(OCC)=O)=CCCC[C@H]1S(NC1=C(Cl)C=C(F)C=C1)(=O)=O

Computed Properties

  • Exact Mass: 361.05500
  • Monoisotopic Mass: 361.0550851g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 560
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.8
  • XLogP3: 3

Experimental Properties

  • Density: 1.39
  • Melting Point: 68-69 ºC
  • Boiling Point: 461.958°C at 760 mmHg
  • PSA: 80.85000
  • LogP: 4.41660

Resatorvid Security Information

  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P280-P305+P351+P338
  • Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Resatorvid Pricemore >>

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 243984-11-4 ≥98%
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MedChemExpress
HY-11109-10mM*1mLinDMSO
Resatorvid
 243984-11-4 99.72%
10mM*1mLinDMSO
 ￥1210 2023-07-26
MedChemExpress
HY-11109-5mg
Resatorvid
 243984-11-4 99.72%
5mg
 ￥1100 2024-05-24
MedChemExpress
HY-11109-10mg
Resatorvid
 243984-11-4 99.72%
10mg
 ￥1700 2024-05-24
MedChemExpress
HY-11109-50mg
Resatorvid
 243984-11-4 99.72%
50mg
 ￥5800 2024-05-24
MedChemExpress
HY-11109-100mg
Resatorvid
 243984-11-4 99.72%
100mg
 ￥9900 2024-05-24
MedChemExpress
HY-11109-200mg
Resatorvid
 243984-11-4 99.72%
200mg
 ￥21000 2022-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T125887-10mg
Resatorvid
 243984-11-4 ≥98%
10mg
 ¥1681.90 2023-08-31

Resatorvid Production Method

Resatorvid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:243984-11-4)Resatorvid
Order Number:A904215
Stock Status:in Stock
Quantity:25mg/50mg/100mg/250mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:16
Price ($):229.0/366.0/580.0/1026.0/2773.0
Email:sales@amadischem.com

Resatorvid Related Literature

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Amadis Chemical Company Limited
(CAS:243984-11-4)Resatorvid
A904215
Purity:99%/99%/99%/99%/99%
Quantity:25mg/50mg/100mg/250mg/1g
Price ($):229.0/366.0/580.0/1026.0/2773.0
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